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Compound of Interest

Compound Name: 2-Aminobenzhydrol

Cat. No.: B079127

This technical guide provides a comprehensive overview of the core physical properties of 2-
Aminobenzhydrol ((2-Aminophenyl)(phenyl)methanol), with a specific focus on its melting
point and solubility. The information is intended for researchers, scientists, and professionals in
the field of drug development and organic synthesis who utilize this compound in their work.
This document details established experimental protocols for the determination of these
properties and presents data in a clear, structured format.

Physical Properties Summary

The physical characteristics of a compound are critical for its handling, purification, and
application in synthetic protocols. The following table summarizes the known physical
properties of 2-Aminobenzhydrol.
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Property Value References
CAS Number 13209-38-6
Molecular Formula Ci13H13NO
Molecular Weight 199.25 g/mol
Appearance Solid
Melting Point 113-118 °C
Quantitative data is not readily
Solubility available in the cited literature.

Refer to Section 2.2 for

determination protocols.

Experimental Protocols

Reliable and reproducible data are contingent upon standardized experimental methodologies.
This section outlines detailed protocols for determining the melting point and solubility of 2-

Aminobenzhydrol.

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
typically signifies a high degree of purity, whereas a broad and depressed range often indicates
the presence of impurities.[1][2] The capillary method is a standard technique for this

determination.[3]

Objective: To accurately determine the temperature range over which 2-Aminobenzhydrol

transitions from a solid to a liquid phase.

Apparatus:

Calibrated thermometer

Mortar and pestle or spatula

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)
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Procedure:

o Sample Preparation: Ensure the 2-Aminobenzhydrol sample is completely dry.[3] Using a
mortar and pestle or a spatula, crush the solid into a fine powder to ensure uniform packing
and heat transfer.[1]

o Capillary Loading: Invert the open end of a capillary tube and press it into the powdered
sample. A small amount of the solid will be forced into the tube. Tap the sealed end of the
tube gently on a hard surface to pack the sample down.[1] Repeat until the sample column is
approximately 2-3 mm high.[1]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[1] Ensure the thermometer is positioned correctly to accurately measure the
temperature of the block and sample.

o Approximate Melting Point Determination: Conduct a rapid heating run (5-10 °C per minute)
to find the approximate melting point.[1] This provides a preliminary range and prevents
excessive time spent on the precise measurement.

o Accurate Melting Point Determination: Allow the apparatus to cool to at least 20 °C below the
approximate melting point observed.[1] Using a new packed capillary, begin heating at a
slow, controlled rate of approximately 1-2 °C per minute as the temperature approaches the
expected melting point.[3]

o Data Recording: Record the temperature at which the first drop of liquid appears (T1). This is
the beginning of the melting range. Continue heating at the slow rate and record the
temperature at which the last crystal of the solid melts completely (T2).[3] The melting point
is reported as the range T1-T2.

Solubility data is fundamental for designing reaction conditions, purification methods, and
formulation strategies. The following protocols describe methods for both qualitative and
guantitative solubility assessment.

2.2.1 Qualitative Solubility Analysis

This systematic approach helps classify a compound based on its solubility in a series of
specific solvents, providing insights into its functional groups and polarity.[4][5] The amino
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group in 2-Aminobenzhydrol suggests it will behave as an organic base.
Procedure:

e In a small test tube, add approximately 25 mg of 2-Aminobenzhydrol to 0.75 mL of the test
solvent.[4]

 Vigorously shake the tube and observe if the solid dissolves completely.[4]

o Perform the tests sequentially as outlined in the workflow diagram below (Figure 2). For
instance, if the compound is insoluble in water, proceed to test its solubility in 5% HCI.

» Solubility in 5% HCI is a strong indicator of the presence of a basic functional group, such as
an amine.[4]

2.2.2 Quantitative Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining the equilibrium solubility of a
compound in a specific solvent at a controlled temperature.[6]

Objective: To determine the saturation concentration of 2-Aminobenzhydrol in a given solvent.
Procedure:

o Preparation of a Supersaturated Solution: Add an excess amount of solid 2-
Aminobenzhydrol to a flask containing a known volume of the desired solvent (e.g., water,
ethanol, DMSO). A visible amount of undissolved solid should remain.[6]

» Equilibration: Seal the flask and place it in a shaker bath set to a constant temperature (e.qg.,
25 °C). Agitate the mixture for a sufficient period (typically 24 to 48 hours) to ensure that
equilibrium between the solid and dissolved states is reached.[6]

e Phase Separation: After equilibration, cease agitation and allow the undissolved solid to
settle. To separate the saturated solution from the excess solid, filter the supernatant through
a syringe filter (e.g., 0.45 um PTFE) or by centrifugation.[6]

o Quantitative Analysis: Accurately dilute a known volume of the clear, saturated filtrate with
the appropriate solvent. Analyze the concentration of 2-Aminobenzhydrol in the diluted
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sample using a validated analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

o Data Reporting: Calculate the original concentration in the saturated solution based on the
dilution factor. The solubility is typically reported in units of mg/mL or mol/L. The experiment
should be performed in triplicate to ensure precision.[6]

Visualized Workflows

To further clarify the experimental processes, the following diagrams illustrate the logical flow
for determining the physical properties of 2-Aminobenzhydrol.
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Figure 1: General Workflow for Physical Property Determination
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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